Cas no 443302-08-7 (ZnAF-1F)

• Product name: ZnAF-1F
• CAS No: 443302-08-7
• MF: C₃₄H₂₆F₂N₄O₅
• MW: 608.59100
• CID: 929423
• PubChem ID: 16218749

ZnAF-1F Chemical and Physical Properties

Names and Identifiers

• ZnAF-1F
• 5-[2-[bis(pyridin-2-ylmethyl)amino]ethylamino]-2-(2,7-difluoro-3-hydroxy-6-oxoxanthen-9-yl)benzoic acid
• 5-{2-[Bis(2-pyridylmethyl)amino]ethylamino}-2',7'-difluorofluorescein
• ZnAF1F;ZnAF 1F
• 5-({2-[BIS(PYRIDIN-2-YLMETHYL)AMINO]ETHYL}AMINO)-2-(2,7-DIFLUORO-3-HYDROXY-6-OXOXANTHEN-9-YL)BENZOIC ACID
• ZnAF-1F, >=90% (HPCE)
• J-100257
• 5-[(2-{BIS[(PYRIDIN-2-YL)METHYL]AMINO}ETHYL)AMINO]-2-(2,7-DIFLUORO-6-HYDROXY-3-OXO-3H-XANTHEN-9-YL)BENZOIC ACID
• 5-({2-[Bis(2-Pyridinylmethyl)Amino]Ethyl}Amino)-2-(2,7-Difluoro-6-Hydroxy-3-Oxo-3H-Xanthen-9-Yl)Benzoic Acid
• DTXSID60585020
• 443302-08-7
• J-100256
• 5-({2-[Bis(2-Pyridinylmethyl)Amino]Ethyl}Amino)-2-(2,7-Difluoro-6-Hydroxy-3-Oxo-3H-Xanthen-9-ylBenzoic Acid
• DA-79128

• Inchi： InChI=1S/C34H26F2N4O5/c35-27-14-25-31(16-29(27)41)44-32-17-30(42)28(36)15-26(32)34(25)24-8-7-20(13-23(24)33(43)45-34)39-11-12-40(18-21-5-1-3-9-37-21)19-22-6-2-4-10-38-22/h1-10,13-17,39,41-42H,11-12,18-19H2
• InChI Key： VRUAOMSCYBFMTB-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)CN(CCNC2=CC3=C(C=C2)C4(C5=CC(=C(C=C5OC6=CC(=C(C=C64)F)O)O)F)OC3=O)CC7=CC=CC=N7

Computed Properties

• Exact Mass: 608.18700
• Monoisotopic Mass: 608.18712627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 8
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 1.5
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 822.1°C at 760 mmHg
• Flash Point: 451°C
• Refractive Index: 1.715
• PSA: 128.79000
• LogP: 6.22410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans